BENGHE Foundational & Exploratory

Check Availability & Pricing

Spectroscopic data of trans-Styrylacetic acid
(NMR, IR, Mass Spec)

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: trans-Styrylacetic acid
CAS No.: 2243-53-0
Cat. No.: B1211090
Get Quote
. J

A Comprehensive Spectroscopic Guide to trans-
Styrylacetic Acid

An In-depth Technical Guide for Researchers and Drug Development Professionals
Introduction

trans-Styrylacetic acid, also known as (3E)-4-phenylbut-3-enoic acid, is a valuable organic
compound utilized as an intermediate in the synthesis of a variety of pharmaceuticals and
agrochemicals.[1][2] Its unique structure, featuring a phenyl group conjugated with a carboxylic
acid moiety through a trans-alkene, imparts specific chemical reactivity and biological activity.
This guide provides a detailed analysis of the spectroscopic data of trans-styrylacetic acid,
offering insights into its structural confirmation through Nuclear Magnetic Resonance (NMR),
Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). Understanding these spectroscopic
signatures is crucial for its identification, purity assessment, and elucidation of its role in various
chemical and biological processes.

Molecular Structure and Key Spectroscopic Features
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The chemical structure of trans-styrylacetic acid (Ci0H100:2) consists of a benzene ring
attached to a four-carbon chain containing a carboxylic acid and a trans-double bond.[1][3] This
arrangement gives rise to a distinct set of signals in different spectroscopic analyses, which are
fundamental for its characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a
molecule. For trans-styrylacetic acid, both 1H and 3C NMR provide unambiguous evidence
for its structure.

'H NMR Spectroscopy: Unraveling the Proton
Environment

The *H NMR spectrum of trans-styrylacetic acid is characterized by distinct signals
corresponding to the aromatic, vinylic, and aliphatic protons. The trans-configuration of the
double bond is confirmed by the large coupling constant between the vinylic protons.

Typical Experimental Protocol: A small sample of trans-styrylacetic acid is dissolved in a
deuterated solvent, such as chloroform-d (CDCIs), containing a small amount of
tetramethylsilane (TMS) as an internal standard. The spectrum is then acquired on a high-
resolution NMR spectrometer.

Data Interpretation and Key Insights:

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b1211090/docs?utm_src=pdf-body#spectroscopic-data-of-trans-styrylacetic-acid-nmr-ir-mass-spec
https://www.chemimpex.com/products/22384
https://www.sigmaaldrich.com/HK/zh/product/aldrich/155322
https://www.benchchem.com/product/b1211090/docs?utm_src=pdf-body#spectroscopic-data-of-trans-styrylacetic-acid-nmr-ir-mass-spec
https://www.benchchem.com/product/b1211090/docs?utm_src=pdf-body#spectroscopic-data-of-trans-styrylacetic-acid-nmr-ir-mass-spec
https://www.benchchem.com/product/b1211090/docs?utm_src=pdf-body#spectroscopic-data-of-trans-styrylacetic-acid-nmr-ir-mass-spec
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211090?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Proton Chemical Shift Coupling

_ Multiplicity Integration
Assignment (®) ppm Constant (J) Hz
Phenyl (CeHs) 7.20-7.39 Multiplet - 5H
Vinylic (CeHs- Doublet of

6.48 15.9,1.0 1H
CH=) Doublets
Vinylic (=CH- Doublet of

6.29 _ 15.9,6.4 1H
CH2) Triplets
Methylene (-

3.28 Doublet 6.4 2H
CH2-COOH)

Carboxylic Acid

~10-12 Broad Singlet - 1H
(-COOH)

Table 1: *H NMR Spectroscopic Data for trans-Styrylacetic acid.
Expert Analysis:

e The multiplet in the aromatic region (7.20-7.39 ppm) is characteristic of the monosubstituted
benzene ring.

e The key to confirming the trans stereochemistry lies in the coupling constant between the
two vinylic protons. A J-value of approximately 15.9 Hz is indicative of a trans-orientation, as
cis-protons would exhibit a smaller coupling constant (typically 10-12 Hz).

e The methylene protons appear as a doublet due to coupling with the adjacent vinylic proton.

13C NMR Spectroscopy: Mapping the Carbon Skeleton

The 13C NMR spectrum provides information about the different carbon environments within the
molecule.

Data Interpretation and Key Insights:
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Carbon Assignment Chemical Shift () ppm
Carboxylic Acid (C=0) ~178

Vinylic (CeHs-CH=) ~134

Vinylic (=CH-CH2) ~123

Phenyl (ipso-C) ~137

Phenyl (ortho, meta, para-C) ~126-129

Methylene (-CHz-) ~38

Table 2: 13C NMR Spectroscopic Data for trans-Styrylacetic acid.

Expert Analysis:

e The downfield signal around 178 ppm is characteristic of a carboxylic acid carbon.

e The signals for the vinylic carbons are found in the typical alkene region of the spectrum.

e The aromatic region shows multiple signals corresponding to the different carbons of the
benzene ring.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring
the absorption of infrared radiation. The IR spectrum of trans-styrylacetic acid clearly shows
the characteristic absorptions for the carboxylic acid and the trans-alkene.[3]

Typical Experimental Protocol: The IR spectrum can be obtained from a solid sample using a
KBr pellet or from a solution in a suitable solvent. The sample is irradiated with infrared light,
and the frequencies at which absorption occurs are recorded.

Data Interpretation and Key Insights:
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Absorption Frequency

Functional Group Intensity
(cm~)

O-H stretch (Carboxylic acid) 3300-2500 Broad
C-H stretch (Aromatic) ~3030 Medium
C-H stretch (Alkene) ~3010 Medium
C=0 stretch (Carboxylic acid) ~1700 Strong
C=C stretch (Alkene) ~1650 Medium
C=C stretch (Aromatic) ~1600, 1495, 1450 Medium
C-H bend (trans-Alkene) ~965 Strong
O-H bend (Carboxylic acid) ~930 Broad

Table 3: IR Spectroscopic Data for trans-Styrylacetic acid.

Expert Analysis:

e The very broad absorption in the 3300-2500 cm~1 region is a hallmark of the hydrogen-

bonded O-H stretch of a carboxylic acid dimer.

e The strong, sharp peak around 1700 cm~t is due to the C=0 stretching vibration of the

carboxylic acid.

o Acrucial peak for confirming the trans stereochemistry of the double bond is the strong C-H

out-of-plane bending vibration observed at approximately 965 cm~1.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its identification and structural elucidation.

Typical Experimental Protocol: A sample is introduced into the mass spectrometer, where it is

ionized. The most common ionization method for a molecule like trans-styrylacetic acid is
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Electron lonization (El). The resulting ions are then separated based on their mass-to-charge
ratio (m/z) and detected.

Data Interpretation and Key Insights:

The mass spectrum of trans-styrylacetic acid will show a molecular ion peak (M*)
corresponding to its molecular weight (162.19 g/mol ).[3][4]

m/z Relative Intensity Possible Fragment
162 High [M]* (Molecular lon)
117 High [M - COOH]*

91 Moderate [C7H7]* (Tropylium ion)

Table 4: Mass Spectrometry Data for trans-Styrylacetic acid.
Expert Analysis:
e The molecular ion peak at m/z 162 confirms the molecular formula C10H100:2.

e A prominent fragment is often observed at m/z 117, corresponding to the loss of the
carboxylic acid group (a mass of 45).

e The presence of a peak at m/z 91 is characteristic of a benzyl fragment, which can rearrange
to the stable tropylium ion.

Workflow and Data Integration

The structural elucidation of trans-styrylacetic acid is a process of integrating the data from
these different spectroscopic techniques.
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Caption: Integrated workflow for the spectroscopic analysis of trans-Styrylacetic acid.

This integrated approach ensures a high degree of confidence in the structural assignment.
The NMR data provides the carbon-hydrogen framework and stereochemistry, the IR data
confirms the presence of key functional groups, and the mass spectrometry data verifies the
molecular weight and provides clues about the molecule's stability and fragmentation.

Conclusion

The spectroscopic data presented in this guide provide a comprehensive and self-validating
system for the identification and characterization of trans-styrylacetic acid. For researchers
and professionals in drug development, a thorough understanding of these spectroscopic
fingerprints is essential for quality control, reaction monitoring, and for correlating the
molecule's structure with its chemical and biological activity. The combination of NMR, IR, and
Mass Spectrometry offers a powerful and definitive approach to confirming the identity and
purity of this important synthetic intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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